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Compound of Interest

Compound Name: Samarium-149

Cat. No.: B080668 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in understanding

and mitigating the effects of Samarium-149 (Sm-149) poisoning during nuclear reactor startup

and operation.

Frequently Asked Questions (FAQs)
Q1: What is Samarium-149 poisoning in the context of a nuclear reactor?

A1: Samarium-149 (Sm-149) poisoning refers to the negative impact on reactor reactivity

caused by the accumulation of Sm-149, a fission product with a very high neutron absorption

cross-section.[1][2][3] Sm-149 absorbs neutrons that would otherwise be available to cause

further fission, thus acting as a "poison" to the chain reaction. This effect is a crucial

consideration in the design and operation of thermal reactors.[4][5]

Q2: How is Samarium-149 produced and removed from the reactor core?

A2: Sm-149 is primarily produced indirectly from the radioactive decay of other fission products.

The main pathway is the decay of Neodymium-149 to Promethium-149, which then decays to

the stable Sm-149 isotope.[1][2] The direct fission yield of Sm-149 is almost negligible.[6][7][8]

Sm-149 is removed from the core through two main processes: neutron capture (burnout),

where it absorbs a neutron, and physical removal of fuel during refueling.[6][8] Unlike Xenon-

135, another significant reactor poison, Sm-149 is a stable isotope and does not decay over

time.[3][6][8]
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Q3: How does Sm-149 concentration change during reactor operation and shutdown?

A3: During sustained reactor operation, the concentration of Sm-149 builds up and eventually

reaches an equilibrium level in about 20 days (500 hours).[4][7] A key characteristic of Sm-149

is that its equilibrium concentration is independent of the reactor's power level or neutron flux.

[1][6][7] Following a reactor shutdown, the burnout of Sm-149 ceases due to the drop in

neutron flux. However, the accumulated precursor, Promethium-149 (with a half-life of 53.1

hours), continues to decay into Sm-149.[1][2] This leads to a significant increase in the Sm-149

concentration, which can pose challenges for restarting the reactor.[4][7]

Q4: What is the primary strategy for mitigating Sm-149 poisoning during reactor startup?

A4: The principal strategy is to have sufficient excess positive reactivity available in the reactor

core to counteract the negative reactivity introduced by Sm-149.[9] This is particularly critical

when restarting a reactor after a shutdown, due to the post-shutdown increase in Sm-149

concentration. This excess reactivity can be provided by control rod withdrawal or by adjusting

the concentration of soluble neutron poisons like boric acid.[10] For a fresh core startup, the

challenge is to manage the gradual insertion of negative reactivity as Sm-149 builds towards its

equilibrium concentration.

Troubleshooting Guides
Issue: Difficulty in achieving criticality during reactor restart.

If you are experiencing difficulty in achieving criticality (a self-sustaining chain reaction) during

a reactor restart, it is highly probable that an excess of Sm-149 is absorbing too many

neutrons.

Troubleshooting Steps:

Verify Sm-149 Concentration: Consult your reactor physics models and operational history to

estimate the current Sm-149 concentration. This will depend on the power level before

shutdown and the duration of the shutdown.

Assess Available Reactivity: Determine the total available positive reactivity from your control

systems (e.g., control rods, chemical shim).
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Compare Reactivity Balance: Compare the negative reactivity worth of the estimated Sm-

149 with the available positive reactivity. If the negative reactivity from Sm-149 is greater, the

reactor will not be able to achieve criticality.

Wait for Promethium-149 Decay: If sufficient excess reactivity is not available, the only option

is to wait. The precursor, Promethium-149, will eventually decay, and with no new

production, the Sm-149 concentration will not increase further. However, since Sm-149 is

stable, its concentration will not decrease until the reactor is restarted and it can be burned

out.

Plan Future Shutdowns: For future operations, consider the impact of Sm-149 buildup when

planning shutdown durations and ensure sufficient reactivity is available for the intended

restart time.

Quantitative Data Summary
The following tables summarize key quantitative data related to Samarium-149.

Parameter Value Reference

Thermal Neutron Absorption

Cross-section
~41,000 - 42,000 barns [2][3][6]

Fission Yield (from U-235)
~1.08% (total yield of the mass

chain)
[6]

Equilibrium Sm-149 Negative

Reactivity
~ -600 pcm (percent-milli-rho) [6][11]

Time to Reach Equilibrium ~500 hours (~20 days) [4][7]

Experimental and Operational Protocols
Protocol: Managing Sm-149 During Initial Reactor Startup

This protocol outlines the general procedure for managing the buildup of Sm-149 during the

initial startup of a fresh reactor core.
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Pre-startup Calculation: Before the initial startup, perform reactor physics calculations to

predict the rate of Sm-149 buildup and its corresponding negative reactivity insertion as a

function of reactor power and time.

Initial Criticality and Power Ascension: Achieve initial criticality and begin a gradual power

increase. Monitor reactor parameters closely.

Reactivity Compensation: As Sm-149 accumulates, it will introduce negative reactivity. This

must be compensated for by withdrawing control rods or diluting soluble neutron poisons to

maintain the desired power level.

Tracking Sm-149 Buildup: Continuously track the buildup of Sm-149 and compare it with the

predicted values. This is typically done through online reactivity balance calculations

performed by the reactor control system.

Achieving Equilibrium: Continue to compensate for the negative reactivity insertion until the

Sm-149 concentration reaches its equilibrium value (after approximately 500 hours of

operation). At this point, the Sm-149 concentration will remain relatively constant, and further

reactivity adjustments for this purpose will not be necessary.
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Caption: Production and removal pathway for Samarium-149 in a nuclear reactor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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